Cas no 2227792-02-9 (rac-tert-butyl N-{(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropylmethyl}-N-(propan-2-yl)carbamate)

• Product Name: rac-tert-butyl N-{(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropylmethyl}-N-(propan-2-yl)carbamate
• CAS No: 2227792-02-9
• MF: C₁₅H₃₀N₂O₂
• MW: 270.410904407501
• CID: 5927239
• PubChem ID: 165687750
• Update Time: 2025-06-09

rac-tert-butyl N-{(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropylmethyl}-N-(propan-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• rac-tert-butyl N-{(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropylmethyl}-N-(propan-2-yl)carbamate
• 2227792-02-9
• rac-tert-butyl N-{[(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropyl]methyl}-N-(propan-2-yl)carbamate
• EN300-1883489

• Inchi： 1S/C15H30N2O2/c1-10(2)17(13(18)19-14(3,4)5)9-12-11(8-16)15(12,6)7/h10-12H,8-9,16H2,1-7H3/t11-,12-/m1/s1
• InChI Key： JJPDSMVKSHYIJD-VXGBXAGGSA-N
• SMILES： O(C(C)(C)C)C(N(C(C)C)C[C@@H]1[C@@H](CN)C1(C)C)=O

Computed Properties

• Exact Mass: 270.230728204g/mol
• Monoisotopic Mass: 270.230728204g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 55.6Ų

Additional information on rac-tert-butyl N-{(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropylmethyl}-N-(propan-2-yl)carbamate

Professional Introduction to rac-tert-butyl N-{(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropylmethyl}-N-(propan-2-yl)carbamate and CAS No. 2227792-02-9

Chemical compounds play a pivotal role in the advancement of pharmaceutical research and development, particularly in the domain of chemo-bio-medicinal products. One such compound, identified by the CAS number 2227792-02-9, is a derivative with significant potential in this field. The product name, rac-tert-butyl N-{(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropylmethyl}-N-(propan-2-yl)carbamate, provides a detailed insight into its molecular structure and functional properties. This introduction aims to explore the compound's characteristics, its applications, and the latest research findings that underscore its importance.

The molecular structure of rac-tert-butyl N-{(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropylmethyl}-N-(propan-2-yl)carbamate is characterized by a complex arrangement of atoms that contribute to its unique chemical properties. The presence of a tert-butyl group and two carbamate functionalities enhances its reactivity and binding affinity, making it a valuable intermediate in synthetic chemistry. Specifically, the stereocenter at the cyclopropyl ring (indicated by the (1R,3R) configuration) is crucial for its biological activity and interactions with target molecules.

In recent years, there has been growing interest in the development of novel carbamate-based compounds due to their broad spectrum of biological activities. Research has demonstrated that such compounds can exhibit potent effects on various biological pathways, making them promising candidates for therapeutic applications. For instance, studies have shown that carbamates can act as inhibitors or modulators of enzymes and receptors involved in metabolic disorders, neurodegenerative diseases, and inflammatory conditions. The compound under discussion aligns with this trend, as its structural features suggest potential interactions with key biological targets.

The synthesis of rac-tert-butyl N-{(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropylmethyl}-N-(propan-2-yl)carbamate involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as asymmetric catalysis and stereoselective reactions, are employed to achieve the desired stereochemical configuration. These methods not only enhance the efficiency of production but also ensure that the final product meets stringent quality standards required for pharmaceutical applications.

The pharmacological properties of this compound have been extensively studied in preclinical models. Initial findings suggest that it exhibits significant binding affinity to certain enzymes and receptors, which could translate into therapeutic benefits. For example, preliminary data indicate that it may inhibit the activity of an enzyme involved in inflammation pathways, potentially offering a novel approach to treat chronic inflammatory diseases. Additionally, its ability to cross cell membranes suggests it may have applications in drug delivery systems designed for targeted therapy.

The role of computational chemistry and molecular modeling has been instrumental in understanding the interactions between rac-tert-butyl N-{(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropylmethyl}-N-(propan-2-yl)carbamate and biological targets. These computational methods allow researchers to predict binding affinities, optimize molecular structures, and identify potential lead compounds for further development. By leveraging these tools, scientists can accelerate the discovery process and reduce the time required to bring new drugs to market.

In conclusion, the compound identified by CAS number 2227792-02-9 represents a significant advancement in chemo-bio-medicinal research. Its unique molecular structure and functional properties make it a valuable tool for developing new therapeutic agents. The latest research findings highlight its potential applications in treating various diseases and underscore the importance of continued investigation into its pharmacological effects. As our understanding of molecular interactions grows, so too does the promise of this compound as a cornerstone in future pharmaceutical innovations.